Cas no 1158970-49-0 (Lesinurad Impurity 8)

• Product Name: Lesinurad Impurity 8
• CAS No: 1158970-49-0
• MF: C₁₅H₁₂BrN₃O₂S
• MW: 378.243680953979
• CID: 4556530
• Update Time: 2023-08-09

Lesinurad Impurity 8 Chemical and Physical Properties

Names and Identifiers

• 2-[[5-bromo-4-(4-methylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• Lesinurad Impurity 8
• BCP33846

• Inchi： 1S/C15H12BrN3O2S/c1-9-6-7-12(11-5-3-2-4-10(9)11)19-14(16)17-18-15(19)22-8-13(20)21/h2-7H,8H2,1H3,(H,20,21)
• InChI Key： PDCLZQFKIFSJBP-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(N1C1C=CC(C)=C2C=CC=CC=12)SCC(=O)O

Computed Properties

• Exact Mass: 376.98336g/mol
• Monoisotopic Mass: 376.98336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.3
• Molecular Weight: 378.2g/mol

Experimental Properties

• Solubility: Insuluble (6.8E-4 g/L) (25 ºC),

Lesinurad Impurity 8 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature